1-(4'-Trifluoromethyl-biphenyl-4-yl)-ethanol

• Molecular Formula: C15H13F3O
• Molecular Weight: 266.26 g/mol
• IUPAC Name: 1-[4-[4-(trifluoromethyl)phenyl]phenyl]ethanol
• InChI: InChI=1S/C15H13F3O/c1-10(19)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(16,17)18/h2-10,19H,1H3
• InChI Key: ODPHLJQLNKPQOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=C(C=C2)C(F)(F)F)O

Description

1-(4'-Trifluoromethyl-biphenyl-4-yl)-ethanol is a useful research compound. Its molecular formula is C15H13F3O and its molecular weight is 266.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a stirred suspension of 1.5 g of magnesium turnings in 10 ml of dry tetrahydrofuran, add a small amount of 4'-trifluoromethyl-4-bromo[1,1']biphenyl and a few drops of bromine. When the reaction is started, add (dropwise) a solution of 16 g of 4'-trifluoromethyl-4-bromo-[1,1']biphenyl in 50 ml of tetrahydrofuran at 50°-60° C. Heat the mixture for one hour, cool to 0° C., and slowly (dropwise) add 7 g of acetaldehyde. Stir the reaction mixture at room temperature for twenty hours. Work-up the reaction mixture following the procedure of example 2, and isolate the desired product by chromatography, m.p. 116°-117°.